Cas no 1645442-27-8 ((5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride)

(5-Fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and chemical research. Its structural features, including the fluoro and methyl substituents on the phenyl ring, enhance its reactivity and selectivity in synthetic pathways. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound may serve as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting specific receptors or enzymes. Its well-defined molecular structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. High purity and consistent quality ensure reliable performance in research applications.
(5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride structure
1645442-27-8 structure
Product Name:(5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride
CAS No:1645442-27-8
MF:C9H13ClFN
MW:189.657624959946
CID:5054476
PubChem ID:86811729
Update Time:2025-08-04

(5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(5-fluoro-2-methylphenyl)methyl](methyl)amine hydrochloride
    • 1-(5-fluoro-2-methylphenyl)-N-methylmethanamine;hydrochloride
    • (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride
    • Inchi: 1S/C9H12FN.ClH/c1-7-3-4-9(10)5-8(7)6-11-2;/h3-5,11H,6H2,1-2H3;1H
    • InChI Key: WIOYSNLHIFSNBZ-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(C)=C(C=1)CNC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Topological Polar Surface Area: 12

(5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride Security Information

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Additional information on (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride

Comprehensive Guide to (5-Fluoro-2-methylphenyl)methyl(methyl)amine Hydrochloride (CAS No. 1645442-27-8)

(5-Fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride is a specialized organic compound with the CAS number 1645442-27-8. This compound belongs to the class of amine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a fluoro substituent and a methyl group on the phenyl ring makes this compound particularly interesting for researchers exploring structure-activity relationships in drug design.

The chemical structure of (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride features a benzylamine core with a methylamine substitution and a hydrochloride salt form. This salt form enhances the compound's solubility in aqueous solutions, making it more suitable for various laboratory applications. Researchers often focus on the physicochemical properties of such compounds, including their melting point, solubility, and stability, to determine their suitability for specific uses.

One of the key areas of interest for (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride is its potential role in medicinal chemistry. The fluoro and methyl groups can influence the compound's bioavailability and binding affinity to biological targets. This has led to investigations into its use as a building block for the synthesis of more complex molecules, such as pharmaceutical intermediates or ligands for receptor studies.

In addition to its potential pharmaceutical applications, (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride is also explored in material science. The compound's aromatic and amine functionalities make it a candidate for the development of advanced polymers or coordination complexes. Researchers are particularly interested in how the electronic effects of the fluoro and methyl groups can modify the properties of these materials.

The synthesis of (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride typically involves multi-step organic reactions, including alkylation and amination processes. The choice of reaction conditions and catalysts can significantly impact the yield and purity of the final product. As such, optimizing these parameters is a key focus for chemists working with this compound.

From a market perspective, the demand for (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride is driven by its utility in research and development. Pharmaceutical companies and academic institutions are the primary consumers, using it for drug discovery and mechanistic studies. The compound's CAS number 1645442-27-8 is often referenced in patents and scientific literature, highlighting its importance in innovative chemistry.

For those working with (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from moisture and light, to maintain its stability. Researchers are advised to consult the Material Safety Data Sheet (MSDS) for detailed safety information.

In summary, (5-fluoro-2-methylphenyl)methyl(methyl)amine hydrochloride (CAS No. 1645442-27-8) is a versatile compound with significant potential in pharmaceutical research and material science. Its unique chemical structure and functional groups make it a valuable tool for scientists exploring new therapeutic agents and advanced materials. As research continues, the applications of this compound are likely to expand, further solidifying its role in modern chemistry.

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